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Executive Summary

The Temporal Key Integrity Protocol (TKIP) was introduced as an interim security solution for
Wi-Fi networks to address the significant vulnerabilities of its predecessor, Wired Equivalent
Privacy (WEP). While an improvement, TKIP was designed to be compatible with legacy
hardware, a constraint that necessitated the use of the RC4 stream cipher, which was known to
have weaknesses. This design choice ultimately rendered TKIP vulnerable to a variety of
attacks. This technical guide provides an in-depth analysis of the theoretical security of TKIP's
design, focusing on its core components, known vulnerabilities, and the methodologies of key
attacks. Quantitative data from published security research is summarized, and logical
workflows of the protocol and its exploits are visualized.

Core Components of TKIP
TKIP introduced several key features to enhance the security of WEP:
o Per-Packet Key Mixing: TKIP generates a unique encryption key for each data packet, which

was a significant improvement over WEP's static key.[1] This process combines a 128-bit
temporal key with the sender's MAC address and the packet's 48-bit serial number.[2]

¢ Message Integrity Check (MIC) - "Michael": TKIP includes a 64-bit MIC, named Michael, to
protect against the forgery of packets.[2][3] This was designed to be computationally
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inexpensive enough to run on older hardware.

e Sequence Counter (TSC): To defend against replay attacks, TKIP incorporates a TKIP
Sequence Counter (TSC) which ensures that frames are processed in the correct order.[3]

Identified Vulnerabilities and Attacks

Despite its enhancements over WEP, TKIP's reliance on RC4 and the inherent weaknesses in
its design have led to the discovery of several practical attacks. These attacks do not typically
recover the master key but can lead to the decryption of packets and the injection of malicious
traffic.[4][5]

The Beck-Tews (Chop-Chop Style) Attack

First detailed in 2008 by Martin Beck and Erik Tews, this attack is a practical method to decrypt
short packets and recover the MIC key.[4][5] It adapts the "chop-chop" attack, originally used
against WEP, to the TKIP environment.[6] The attack exploits the fact that an attacker can
guess bytes of a packet and use the client's MIC failure reports as an oracle to determine if the
guess was correct.[7]

Key Characteristics:
o Objective: Decrypt short packets (like ARP) and recover the MIC key.

o Methodology: Iteratively guesses the last unknown byte of a captured packet and sends the
modified packet to the client. A MIC failure report from the client indicates a correct guess of
the underlying plaintext byte.

o Limitations: The attack is rate-limited due to TKIP's countermeasures, which trigger a 60-
second shutdown if two MIC failures occur within a minute.[5][6] This limits the decryption
rate to approximately one byte per minute.[8]

Michael MIC Key Recovery and Packet Forgery

The Michael algorithm, while providing better integrity than WEP's CRC32, is cryptographically
weak.[9] Once an attacker has successfully decrypted a packet using an attack like the Beck-
Tews method, they can obtain the plaintext and the corresponding MIC. Because the Michael
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algorithm is reversible, the attacker can then compute the MIC key.[10] With the MIC key, an
attacker can forge and inject a limited number of arbitrary packets.[4][11]

The NOMORE Attack (RC4 Keystream Recovery)

The "Numerous Occurrence Monitoring & Recovery Exploit" (NOMORE) attack, presented in
2015, exploits statistical biases in the RC4 keystream.[5] This attack demonstrated that by
collecting a large number of encryptions of the same plaintext, an attacker can recover the
plaintext. In the context of WPA-TKIP, this allows for the decryption and injection of arbitrary
packets.[5]

Key Characteristics:
¢ Objective: Decrypt and inject arbitrary packets by recovering the RC4 keystream.

o Methodology: Requires the generation and capture of a large number of identical packets.
Statistical analysis of the resulting ciphertexts reveals the underlying keystream due to
biases in RCA4.

o Practicality: The attack against WPA-TKIP can be completed in approximately one hour.[5]
[12][13]

Quantitative Analysis of TKIP Attacks

The following table summarizes the quantitative data associated with the primary attacks
against TKIP's design.
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Experimental Protocols
Beck-Tews Attack Protocol

o Packet Capture: The attacker captures an encrypted TKIP packet, typically a short packet

with a predictable structure like an ARP response.

o Byte Removal: The attacker removes the last byte of the encrypted payload.
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Iterative Guessing: The attacker iterates through all 256 possible values for the original
plaintext byte that was removed.

ICV Recalculation: For each guess, the attacker calculates what the new Integrity Check
Value (ICV) would be.

Packet Injection: The modified packet (with the guessed byte and recalculated ICV) is sent to
the client.

Oracle Observation: The attacker listens for a MIC failure report from the client. The absence
of a report indicates an incorrect guess. A MIC failure report confirms the guessed byte was
correct.

Rate Limiting: To avoid triggering TKIP's countermeasures, the attacker must wait for 60
seconds after a correct guess before proceeding to the next byte.

Plaintext and MIC Recovery: This process is repeated for each unknown byte of the packet
until the full plaintext, including the MIC, is recovered.

MIC Key Calculation: With the full plaintext and the MIC, the attacker can reverse the
Michael algorithm to calculate the MIC key.

NOMORE Attack Protocol (WPA-TKIP)

Induce Packet Transmission: The attacker forces the client to send a large number of
identical packets. This can be achieved by various means, such as sending spoofed ARP
requests to the client.

Packet Capture: The attacker captures the numerous encrypted responses from the client.

Statistical Analysis: The captured ciphertexts are analyzed to identify statistical biases in the
RC4 keystream.

Keystream Recovery: By exploiting these biases, the attacker can determine the most likely
keystream used to encrypt the packets.

Plaintext Decryption: The recovered keystream is XORed with the ciphertext to reveal the
original plaintext.
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e MIC Key Derivation: Once a full packet is decrypted, the MIC key can be derived as in the
Beck-Tews attack.

» Arbitrary Packet Injection/Decryption: With the recovered keystream and MIC key, the
attacker can then decrypt other packets and inject their own malicious packets into the

network.

Visualizations
TKIP Per-Packet Key Mixing and Encryption Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

. dl.aircrack-ng.org [dl.aircrack-ng.org]
. researchgate.net [researchgate.net]
. coconote.app [coconote.app]

. usenix.org [usenix.org]

1
2
3
4
» 5. Temporal Key Integrity Protocol - Wikipedia [en.wikipedia.org]
6. Community Tribal Knowledge Base - Airheads Community [airheads.hpe.com]
7. papers.mathyvanhoef.com [papers.mathyvanhoef.com]

8. repository.root-me.org [repository.root-me.org]

9

. [PDF] A Practical Message Falsification Attack on WPA | Semantic Scholar
[semanticscholar.org]

e 10. download.aircrack-ng.org [download.aircrack-ng.org]
e 11. coconote.app [coconote.app]

e 12. thehackernews.com [thehackernews.com]

e 13. tripwire.com [tripwire.com]

e 14. ieice.org [ieice.org]

e 15. rc4nomore.com [rc4nomore.com]

e 16. rc4nomore.com [rc4nomore.com]

e 17. researchgate.net [researchgate.net]

 To cite this document: BenchChem. [A Theoretical Security Analysis of TKIP's Design: A
Technical Whitepaper]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15613815#theoretical-security-analysis-of-tkip-s-
design]

© 2025 BenchChem. All rights reserved. 8/9 Tech Support


https://www.benchchem.com/product/b15613815?utm_src=pdf-custom-synthesis
https://dl.aircrack-ng.org/breakingwepandwpa.pdf
https://www.researchgate.net/publication/348149841_New_Iterated_RC4_Key_Correlations_and_their_Application_to_Plaintext_Recovery_on_WPA-TKIP
https://coconote.app/notes/f893d414-075f-47ac-9d03-8de254be794f
https://www.usenix.org/system/files/conference/usenixsecurity15/sec15-paper-vanhoef.pdf
https://en.wikipedia.org/wiki/Temporal_Key_Integrity_Protocol
https://airheads.hpe.com/community-home/librarydocuments/viewdocument?DocumentKey=748998c3-08bb-4561-abef-99e31e04ed27&CommunityKey=93213c49-1c23-46c9-bc41-9cfd63efde1f&tab=librarydocuments
https://papers.mathyvanhoef.com/asiaccs2013.pdf
https://repository.root-me.org/R%C3%A9seau/EN%20-%20Understanding%20WPA%20TKIP%20Attacks.pdf
https://www.semanticscholar.org/paper/A-Practical-Message-Falsification-Attack-on-WPA-Ohigashi-Morii/67189cd24091ea9f2322bd23699383b923fe13b0
https://www.semanticscholar.org/paper/A-Practical-Message-Falsification-Attack-on-WPA-Ohigashi-Morii/67189cd24091ea9f2322bd23699383b923fe13b0
https://download.aircrack-ng.org/wiki-files/doc/enhanced_tkip_michael.pdf
https://coconote.app/notes/5bdb2ed4-745a-4136-aae9-a2ee0c732aad
https://thehackernews.com/2015/07/crack-rc4-encryption.html?m=1
https://www.tripwire.com/state-of-security/attack-exploits-weaknesses-in-rc4-algorithm-to-reveal-encrypted-data
https://www.ieice.org/publications/conference-FIT-DVDs/FIT2010/pdf/L/RL_003.pdf
https://www.rc4nomore.com/vanhoef-usenix2015.pdf
https://www.rc4nomore.com/
https://www.researchgate.net/publication/261861667_Practical_verification_of_WPA-TKIP_vulnerabilities
https://www.benchchem.com/product/b15613815#theoretical-security-analysis-of-tkip-s-design
https://www.benchchem.com/product/b15613815#theoretical-security-analysis-of-tkip-s-design
https://www.benchchem.com/product/b15613815#theoretical-security-analysis-of-tkip-s-design
https://www.benchchem.com/product/b15613815#theoretical-security-analysis-of-tkip-s-design
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15613815?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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